![molecular formula C18H17N3O3 B2384788 N-(5-(4-methylbenzyl)-1,3,4-oxadiazol-2-yl)-2-phenoxyacetamide CAS No. 1170948-13-6](/img/structure/B2384788.png)
N-(5-(4-methylbenzyl)-1,3,4-oxadiazol-2-yl)-2-phenoxyacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The description of a compound usually includes its IUPAC name, molecular formula, and structure. It may also include the class of compounds it belongs to and its potential uses .
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the reaction .Molecular Structure Analysis
Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are used to determine the molecular structure .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes the reactants, products, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This includes studying properties like melting point, boiling point, solubility, and stability. Spectroscopic properties can be studied using techniques like IR spectroscopy .Scientific Research Applications
Collapsin Response Mediator Protein 1 (CRMP 1) Inhibitors
The design, synthesis, and pharmacological evaluation of 1,3,4-Oxadiazole derivatives as CRMP 1 inhibitors have shown potential applications in treating small lung cancer. Novel substituted compounds have been synthesized, characterized, and tested for their inhibitory activity against human lung cancer cell lines, indicating their potential as therapeutic agents in cancer treatment (Ishan I. Panchal, R. Rajput, Ashish D. Patel, 2020).
Antimicrobial and Antioxidant Properties
Oxadiazole and pyrazole derivatives have been evaluated for their toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. The study found that certain compounds exhibited moderate inhibitory effects and showed good affinity for enzymes related to inflammation and pain, highlighting their potential in developing new treatments for related conditions (M. Faheem, 2018).
Anticancer Evaluation
Research into the synthesis and anticancer evaluation of benzimidazole-containing 1,3,4-oxadiazole derivatives has demonstrated their potential in in vitro anticancer evaluation against various cancer cell lines. Some compounds have shown significant activity, particularly against breast cancer cell lines, indicating the promise of these chemical scaffolds in cancer research (Salahuddin, M. Shaharyar, A. Mazumder, M. Ahsan, 2014).
Antibacterial Activity
The synthesis and antibacterial activity of derivatives containing the 1,3,4-oxadiazole or 1,2,4-triazole heterocycle have been explored, with compounds tested for their activity against bacteria, mold, and yeast. This research supports the potential use of these derivatives in developing new antibacterial agents (C. N. Tien, Duc Tran Thi Cam, Ha Bui Manh, D. N. Dang, 2016).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[5-[(4-methylphenyl)methyl]-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O3/c1-13-7-9-14(10-8-13)11-17-20-21-18(24-17)19-16(22)12-23-15-5-3-2-4-6-15/h2-10H,11-12H2,1H3,(H,19,21,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGDGTMVQNMQAPI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CC2=NN=C(O2)NC(=O)COC3=CC=CC=C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.